Cas no 2225155-89-3 ((2-(pyrimidin-5-yl)pyridin-4-yl)boronic acid)

• Product Name: (2-(pyrimidin-5-yl)pyridin-4-yl)boronic acid
• CAS No: 2225155-89-3
• MF: C₉H₈BN₃O₂
• MW: 200.99
• CID: 5143455
• PubChem ID: 133554905
• Update Time: 2025-07-24

(2-(pyrimidin-5-yl)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(pyrimidin-5-yl)pyridin-4-yl)boronic acid
• 2-(5-Pyrimidyl)pyridine-4-boronic acid
• 2225155-89-3

• Inchi： 1S/C9H8BN3O2/c14-10(15)8-1-2-13-9(3-8)7-4-11-6-12-5-7/h1-6,14-15H
• InChI Key： MDFDWJRYAMQIFU-UHFFFAOYSA-N
• SMILES： C1(C2=CN=CN=C2)=NC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 201.0709567g/mol
• Monoisotopic Mass: 201.0709567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.1Ų

Additional information on (2-(pyrimidin-5-yl)pyridin-4-yl)boronic acid

(2-(Pyrimidin-5-yl)pyridin-4-yl)boronic Acid (CAS No. 2225155-89-3): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

(2-(Pyrimidin-5-yl)pyridin-4-yl)boronic acid (CAS No. 2225155-89-3) is a high-value boronic acid derivative widely utilized in pharmaceutical research, material science, and cross-coupling reactions. Its unique heterocyclic structure, combining pyrimidine and pyridine moieties, makes it a critical intermediate for designing kinase inhibitors, PET tracers, and OLED materials. With the growing demand for Suzuki-Miyaura coupling reagents, this compound has gained significant attention in both academic and industrial settings.

The compound’s boronic acid functional group enables efficient C-C bond formation, a cornerstone of modern drug discovery. Researchers frequently search for "boronic acid applications in medicinal chemistry" or "pyrimidine-based building blocks," reflecting its relevance in developing targeted therapies. Recent studies highlight its role in optimizing EGFR inhibitors and BTK inhibitors, aligning with trends in precision medicine and cancer research.

From a synthetic perspective, 2225155-89-3 exhibits excellent stability under palladium-catalyzed conditions, addressing common challenges like protodeboronation. Its bidentate coordination capability enhances reactivity in arylation reactions, a topic often queried as "how to improve Suzuki coupling yields." This property also makes it valuable for constructing conjugated polymers used in flexible electronics, a rapidly expanding field driven by wearable technology innovations.

Environmental and regulatory factors further boost interest in (2-(pyrimidin-5-yl)pyridin-4-yl)boronic acid. As industries shift toward green chemistry, queries like "sustainable boronic acid synthesis" have surged. This compound’s compatibility with aqueous reaction media and low-toxicity catalysts positions it as an eco-friendly alternative to traditional reagents.

In material science, its electron-deficient aromatic system contributes to n-type semiconductor performance, a hotspot for "organic photovoltaic materials" research. The compound’s thermal stability (>300°C) also meets stringent requirements for high-performance coatings and adhesives.

Quality control protocols for CAS 2225155-89-3 emphasize HPLC purity (>98%) and heavy metal screening, addressing concerns about "pharmaceutical-grade boronic acids." Storage recommendations (2-8°C under inert atmosphere) are frequently searched, reflecting user focus on compound stability.

With patent filings increasing for pyrimidine-pyridine hybrids, this boronic acid’s commercial importance continues to rise. Its adaptability across bioconjugation, fluorescent probes, and catalysis ensures long-term relevance in cutting-edge research.